N-(3-chloropyridin-2-yl)-2-methoxy-2-methylpropanamide
Overview
Description
N-(3-chloropyridin-2-yl)-2-methoxy-2-methylpropanamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is also known as JNJ-39729209 and is a selective antagonist of the G protein-coupled receptor 40 (GPR40).
Mechanism of Action
N-(3-chloropyridin-2-yl)-2-methoxy-2-methylpropanamide acts as a selective antagonist of GPR40, which is a receptor that plays a critical role in glucose homeostasis. GPR40 is expressed in pancreatic beta cells, and its activation leads to the release of insulin. N-(3-chloropyridin-2-yl)-2-methoxy-2-methylpropanamide inhibits insulin secretion by blocking the activation of GPR40, making it a potential therapeutic agent for the treatment of type 2 diabetes.
Biochemical and Physiological Effects:
N-(3-chloropyridin-2-yl)-2-methoxy-2-methylpropanamide has been shown to inhibit insulin secretion in vitro and in vivo. In animal studies, administration of N-(3-chloropyridin-2-yl)-2-methoxy-2-methylpropanamide led to a decrease in glucose-stimulated insulin secretion. This compound has also been shown to improve glucose tolerance and reduce insulin resistance in animal models of type 2 diabetes.
Advantages and Limitations for Lab Experiments
N-(3-chloropyridin-2-yl)-2-methoxy-2-methylpropanamide is a selective antagonist of GPR40, making it a valuable tool for studying the role of GPR40 in glucose homeostasis. However, this compound has limitations in terms of its solubility and stability, which can make it challenging to work with in lab experiments.
Future Directions
There are several future directions for research on N-(3-chloropyridin-2-yl)-2-methoxy-2-methylpropanamide. One area of research is the development of more stable and soluble analogs of this compound. Another area of research is the investigation of the potential therapeutic effects of N-(3-chloropyridin-2-yl)-2-methoxy-2-methylpropanamide in humans. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its potential as a therapeutic agent for the treatment of type 2 diabetes.
Synthesis Methods
The synthesis of N-(3-chloropyridin-2-yl)-2-methoxy-2-methylpropanamide involves the reaction of 2-chloro-3-pyridinecarboxylic acid with 2-methoxy-2-methylpropanoyl chloride in the presence of a base. The reaction produces N-(3-chloropyridin-2-yl)-2-methoxy-2-methylpropanamide as a white solid with a yield of 60-70%.
Scientific Research Applications
N-(3-chloropyridin-2-yl)-2-methoxy-2-methylpropanamide has been extensively studied for its potential as a therapeutic agent for the treatment of type 2 diabetes. GPR40 is a receptor that plays a critical role in glucose homeostasis, and its activation leads to the release of insulin. N-(3-chloropyridin-2-yl)-2-methoxy-2-methylpropanamide acts as a selective antagonist of GPR40 and inhibits insulin secretion, making it a potential therapeutic agent for the treatment of type 2 diabetes.
properties
IUPAC Name |
N-(3-chloropyridin-2-yl)-2-methoxy-2-methylpropanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClN2O2/c1-10(2,15-3)9(14)13-8-7(11)5-4-6-12-8/h4-6H,1-3H3,(H,12,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGIMFDJNRROKEV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NC1=C(C=CC=N1)Cl)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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